(E)-1-((1S,4R,7S)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-ylidene)-2-(2,4-dinitrophenyl)hydrazine

• IUPAC Name: N-[(E)-[7-(bromomethyl)-1,7-dimethyl-2-bicyclo[2.2.1]heptanylidene]amino]-2,4-dinitroaniline
• InChI: InChI=1S/C16H19BrN4O4/c1-15-6-5-10(16(15,2)9-17)7-14(15)19-18-12-4-3-11(20(22)23)8-13(12)21(24)25/h3-4,8,10,18H,5-7,9H2,1-2H3/b19-14+
• InChI Key: NYORZIHEKHSENG-XMHGGMMESA-N
• Canonical SMILES: CC12CCC(C1(C)CBr)CC2=NNC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: CC1\2CCC(C1(C)CBr)C/C2=N\NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C16H19BrN4O4
• Molecular Weight: 411.25 g/mol
• CAS No.: 474650-21-0

Description

(E)-1-((1S,4R,7S)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-ylidene)-2-(2,4-dinitrophenyl)hydrazine is a useful research compound. Its molecular formula is C16H19BrN4O4 and its molecular weight is 411.256. The purity is usually 95%.
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Scientific Research Applications

Environmental Pollution Detection

A study highlights the development of a ratiometric fluorescent probe for detecting hydrazine, a highly toxic and reactive substance used in various industrial processes. This probe, designed for environmental water systems, demonstrates low cytotoxicity, significant cell permeability, and an ability to quantitatively determine hydrazine levels in environmental water, showcasing its potential for monitoring ecosystem health and human safety (Zhu et al., 2019).

Analytical Chemistry Applications

Research into titrimetric determination methods has utilized bromine chloride in hydrochloric acid medium for the rapid and precise quantification of organic compounds, including hydrazine and its derivatives. This methodology facilitates the determination of various compounds by either direct or indirect titrimetric methods, highlighting its utility in analytical chemistry for accurate and efficient compound analysis (Verma et al., 1978).

Another study focuses on the spectrophotometric determination of hydrazine, forming a derivative with 2,4-dinitrophenylhydrazine. This method, applicable in boiler feed water analysis, employs p-dimethylaminobenzaldehyde to form a stable, colored product in acidic medium, showcasing a precise approach for hydrazine quantification with minimal interference (George et al., 2007).

Molecular Structure Analysis

A study on the crystal engineering of supramolecular assemblies with 1,2,4,5-benzenetetracarboxylic acid and aza donor molecules demonstrates the utility of these compounds in forming diverse molecular structures. These assemblies, characterized by single-crystal X-ray diffraction, reveal insights into host-guest systems and the formation of molecular tapes, contributing to our understanding of molecular architecture and its potential applications in materials science (Arora & Pedireddi, 2003).